Cas no 477870-64-7 ((E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE)

• Product Name: (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE
• CAS No: 477870-64-7
• MF: C₂₃H₁₈Cl₂FNO₂
• MW: 430.298927783966
• CID: 5264762
• Update Time: 2025-05-20

(E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE
• (2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-[(4-chlorophenyl)methyl]prop-2-enamide
• (E)-3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-N-[(4-chlorophenyl)methyl]prop-2-enamide
• (E)-N-(4-chlorobenzyl)-3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-propenamide

• Inchi： 1S/C23H18Cl2FNO2/c24-18-9-4-17(5-10-18)14-27-23(28)13-8-16-6-11-19(12-7-16)29-15-20-21(25)2-1-3-22(20)26/h1-13H,14-15H2,(H,27,28)/b13-8+
• InChI Key： CFPLUZFXLKYSLQ-MDWZMJQESA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(/C=C/C(NCC2C=CC(=CC=2)Cl)=O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• XLogP3: 5.9
• Topological Polar Surface Area: 38.3

Additional information on (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE

Comprehensive Overview of (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE (CAS No. 477870-64-7)

The compound (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE (CAS No. 477870-64-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This prop-enamide derivative is characterized by its unique molecular structure, which includes a chloro-benzyl group and a fluoro-benzyloxy phenyl moiety. Its distinctive chemical properties make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

One of the most frequently searched questions related to this compound is: "What are the potential applications of (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE?" Current research suggests that this compound may have implications in the development of targeted therapies, particularly in areas such as enzyme inhibition and receptor modulation. Its structural complexity allows for interactions with specific biological targets, making it a valuable candidate for further study in drug discovery.

The synthesis of (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE involves a multi-step process that includes the formation of the propenamide backbone and subsequent functionalization with the chloro and fluoro substituents. Researchers often inquire about "optimized synthesis routes for CAS 477870-64-7", highlighting the need for efficient and scalable production methods. Recent advancements in green chemistry have also sparked interest in developing environmentally friendly synthesis protocols for this compound.

In terms of physicochemical properties, this compound exhibits moderate solubility in organic solvents, which is a critical factor for its formulation in potential pharmaceutical applications. The presence of both chloro and fluoro groups contributes to its overall polarity and may influence its pharmacokinetic profile. Questions such as "How does the chloro-fluoro substitution pattern affect the bioactivity of CAS 477870-64-7?" are commonly explored in structure-activity relationship studies.

The analytical characterization of (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for confirming the compound's purity and structural integrity, which are crucial for research applications. The growing demand for high-purity research chemicals has led to increased interest in reliable analytical protocols for this specific compound.

From a market perspective, the demand for specialized compounds like CAS 477870-64-7 has been steadily increasing, particularly in the pharmaceutical and biotechnology sectors. Researchers and manufacturers often search for "reliable suppliers of (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE", emphasizing the need for consistent quality and supply chain reliability. The compound's niche applications contribute to its status as a high-value research chemical in the scientific community.

Recent trends in personalized medicine and targeted drug delivery systems have further highlighted the potential relevance of this compound. Its molecular architecture allows for potential modifications that could enhance specificity towards particular biological targets. This aligns with current research priorities in developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, (E)-N-(4-CHLOROBENZYL)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE represents an important compound in contemporary chemical research. Its unique structural features and potential applications continue to drive scientific inquiry and development efforts. As research progresses, we can anticipate new insights into its properties and possible uses in various scientific and medical fields.